Cas no 1505900-70-8 (1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-chloro-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-chloro-
• CAS No: 1505900-70-8
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 5180610
• PubChem ID: 82607143
• Update Time: 2024-11-05

1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 6-chloro-
• 1505900-70-8
• 6-Chloro-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• WS-00742
• SCHEMBL16342835
• Z2690698446
• 6-Chloro-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• E71172
• EN300-331517

• Inchi： 1S/C7H4ClN3O2/c8-5-1-3(7(12)13)4-2-9-11-6(4)10-5/h1-2H,(H,12,13)(H,9,10,11)
• InChI Key： XPEICUOGPUURNH-UHFFFAOYSA-N
• SMILES： C12NN=CC1=C(C(O)=O)C=C(Cl)N=2

Computed Properties

• Exact Mass: 196.9992041g/mol
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines